Cas no 2228714-14-3 (tert-butyl N-1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-oxoethylcarbamate
• CAS No: 2228714-14-3
• MF: C₁₃H₁₅BrFNO₄
• MW: 348.164906740189
• CID: 5783734
• PubChem ID: 165777449
• Update Time: 2025-06-12

tert-butyl N-1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-oxoethyl]carbamate
• 2228714-14-3
• EN300-1902011
• tert-butyl N-1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-oxoethylcarbamate

• Inchi： 1S/C13H15BrFNO4/c1-13(2,3)20-12(19)16-10(6-17)8-4-7(14)5-9(15)11(8)18/h4-6,10,18H,1-3H3,(H,16,19)
• InChI Key： AVZQPDFJYNXBNW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(C=O)NC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 347.01685g/mol
• Monoisotopic Mass: 347.01685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on tert-butyl N-1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-oxoethylcarbamate

Introduction to tert-butyl N-1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-oxoethylcarbamate (CAS No. 2228714-14-3)

tert-butyl N-1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-oxoethylcarbamate, with the CAS number 2228714-14-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a carbamate functionality, and a substituted phenyl ring. These attributes make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-oxoethylcarbamate is defined by its tert-butyl protecting group, which provides stability and enhances the compound's solubility properties. The presence of the carbamate moiety imparts reactivity and functional versatility, while the substituted phenyl ring introduces additional complexity and potential for biological activity. The bromine and fluorine substituents on the phenyl ring are key to modulating the compound's electronic properties and influencing its interactions with biological targets.

In recent years, there has been a growing interest in the use of compounds with similar structures in drug discovery and development. Research has shown that such compounds can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of brominated and fluorinated phenolic compounds as inhibitors of specific enzymes involved in cancer progression. The unique combination of functional groups in tert-butyl N-1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-oxoethylcarbamate suggests that it may have similar therapeutic potential.

The synthesis of tert-butyl N-1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-oxoethylcarbamate typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the reaction of a suitable starting material with tert-butyl isocyanate followed by subsequent modifications to introduce the bromine and fluorine substituents. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have also been employed to optimize the synthesis pathway.

The physicochemical properties of tert-butyl N-1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-oxoethylcarbamate are crucial for its application in pharmaceutical research. It has been reported to have good solubility in organic solvents, which facilitates its use in various chemical reactions and biological assays. Additionally, its stability under different conditions makes it suitable for long-term storage and handling.

In terms of biological activity, preliminary studies have indicated that tert-butyl N-1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-oxoethylcarbamate exhibits promising inhibitory effects on certain enzymes involved in inflammatory pathways. For example, it has shown activity against cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. Further research is ongoing to explore its potential as a lead compound for developing new anti-inflammatory agents.

Beyond its direct therapeutic applications, tert-butyl N-1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-oxoethylcarbamate also serves as an important intermediate in the synthesis of more complex molecules. Its structural versatility allows chemists to introduce additional functional groups or modify existing ones to create derivatives with enhanced biological activity or improved pharmacokinetic properties.

The safety profile of tert-butyl N-1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-oxoethylcarbamate is another critical aspect that has been extensively studied. Toxicological evaluations have shown that it exhibits low toxicity at relevant concentrations, making it suitable for use in preclinical studies. However, as with any chemical compound used in pharmaceutical research, thorough safety assessments are essential before advancing to clinical trials.

In conclusion, tert-butyl N-1-(5-bromo-3-fluoro-2-hydroxyphenyl)-2-oxoethylcarbamate (CAS No. 2228714-14-3) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation into its therapeutic applications. Ongoing research continues to uncover new insights into its biological activity and potential uses, positioning it as a valuable tool in the development of novel therapeutic agents.